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Compound of Interest

Compound Name: ethyl citronellate

Cat. No.: B1614930 Get Quote

CAS Number: 26728-44-9

This technical guide provides a comprehensive overview of ethyl citronellate, a key fragrance

and flavor compound. It is intended for researchers, scientists, and professionals in drug

development and the chemical industry. This document details its chemical and physical

properties, safety information, a representative synthesis protocol, and its primary applications.

Chemical and Physical Properties
Ethyl citronellate is a colorless liquid with a characteristic fruity and rosy odor.[1] It is the ethyl

ester of citronellic acid. The key quantitative properties of ethyl citronellate are summarized in

the table below for easy reference and comparison.
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Property Value Reference

CAS Number 26728-44-9 [1]

Molecular Formula C12H22O2 [1]

Molecular Weight 198.30 g/mol [1]

Appearance Colorless liquid

Odor
Fruity, dry, dusty, citrus,

licorice, rose, spicy, fennel
[1]

Boiling Point Not available

Flash Point 103.89 °C (219.00 °F) [1]

Specific Gravity 0.8860 to 0.8940 @ 25 °C [1]

Refractive Index 1.4360 to 1.4430 @ 20 °C [1]

Solubility
Soluble in alcohol; insoluble in

water.

Safety Information
A comprehensive GHS classification for pure ethyl citronellate is not consistently available in

public databases. Several sources indicate that GHS hazard data has not been thoroughly

established. Therefore, it is recommended to handle ethyl citronellate with the standard care

and personal protective equipment (PPE) appropriate for handling organic esters in a

laboratory setting. This includes, but is not limited to, the use of safety glasses, gloves, and a

lab coat. Work should be conducted in a well-ventilated area or under a fume hood.

Experimental Protocols: Synthesis of Ethyl
Citronellate via Fischer Esterification
The primary method for synthesizing ethyl citronellate is the Fischer esterification of citronellic

acid with ethanol in the presence of an acid catalyst. While a specific, peer-reviewed protocol

for ethyl citronellate is not readily available, the following is a representative procedure

adapted from standard Fischer esterification methods.
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Objective: To synthesize ethyl citronellate from citronellic acid and ethanol.

Materials:

Citronellic acid

Absolute ethanol (large excess)

Concentrated sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Diethyl ether (or other suitable extraction solvent)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

In a round-bottom flask, combine citronellic acid with a 5- to 10-fold molar excess of absolute

ethanol.

Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture while

stirring.
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Attach a reflux condenser and heat the mixture to a gentle reflux for 2-4 hours. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate

using a rotary evaporator to yield crude ethyl citronellate.

The crude product can be further purified by vacuum distillation if necessary.

Applications
The primary application of ethyl citronellate is in the fragrance and flavor industry.[1] Its

pleasant fruity and rosy aroma makes it a valuable component in the formulation of perfumes,

cosmetics, soaps, and other personal care products. It is also used as a flavoring agent in

some food products.

Biological Activity and Signaling Pathways
There is currently a lack of significant peer-reviewed data on the specific biological activities or

involvement in signaling pathways of pure ethyl citronellate. While some studies have

investigated the antimicrobial or other biological properties of essential oils or plant extracts

that may contain various esters, these findings cannot be directly attributed to ethyl
citronellate without further specific research. As such, its primary role remains that of a

fragrance and flavor compound.

Visualizations
Synthesis Workflow for Ethyl Citronellate
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The following diagram illustrates the experimental workflow for the synthesis of ethyl
citronellate via Fischer esterification.

Reactants:
Citronellic Acid & Ethanol

Reflux Reaction

Acid Catalyst
(e.g., H₂SO₄)

Cooling to
Room Temperature

Removal of Excess Ethanol
(Rotary Evaporator)

Extraction with Ether
& Water Wash

Neutralization with
NaHCO₃ Solution

Drying with
Na₂SO₄

Filtration

Final Solvent Removal
(Rotary Evaporator)

Optional: Vacuum Distillation

Pure Ethyl Citronellate

If sufficiently pure
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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